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Compound of Interest

Compound Name: Hsd17B13-IN-65

Cat. No.: B15137508 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Hsd17B13-IN-65 is not publicly available.

Therefore, this document provides essential safety and logistical information based on best

practices for handling potent, novel chemical compounds and data extrapolated from similar

Hsd17B13 inhibitors. This guide is intended for researchers, scientists, and drug development

professionals. It is imperative to consult the official SDS from the supplier for specific handling,

storage, and disposal instructions for Hsd17B13-IN-65. Treat this compound as potentially

hazardous.

Immediate Safety and Handling Precautions
Given that Hsd17B13 inhibitors are potent enzyme inhibitors, a comprehensive approach to

personal protection is mandatory to prevent exposure through inhalation, skin contact, or

ingestion. All handling of Hsd17B13-IN-65 should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE) Summary
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PPE Category Item Specifications and Use

Respiratory Protection
Particulate Respirator

(N100/P100/P3)

Recommended when handling

the solid compound or when

there is a potential for aerosol

generation.

Hand Protection Nitrile Gloves

Should be worn at all times.

Double gloving is

recommended for handling the

pure compound or

concentrated solutions.

Regularly inspect gloves for

any signs of degradation or

puncture.

Eye Protection Chemical Splash Goggles

Must be worn to protect

against accidental splashes of

solutions containing the

inhibitor.

Body Protection Laboratory Coat/Coveralls

A buttoned lab coat or

disposable coveralls should be

worn to protect skin and

personal clothing from

contamination.

Operational Plan: Handling and Storage
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage. If

compromised, do not open and contact the supplier immediately.

Wear appropriate PPE in a designated containment area, such as a chemical fume hood,

when opening the package.

Solution Preparation and Storage:
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For in vitro experiments, Dimethyl Sulfoxide (DMSO) is a common solvent. For similar

compounds, solubility in DMSO can be high, but it is recommended to use newly opened,

anhydrous DMSO to ensure maximum solubility. Gentle warming and/or sonication can aid in

dissolution.[1]

Stock solutions should be stored at -80°C for long-term stability (stable for up to one year for

some analogs) or at -20°C for shorter periods (up to one month for some analogs).[1][2] To

ensure stability, it is advisable to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[1]

For in vivo studies, a common formulation involves a vehicle of DMSO, PEG300, Tween 80,

and saline or PBS.[1] It is critical to prepare this working solution freshly on the day of use.[1]

Disposal Plan
All materials that come into contact with Hsd17B13-IN-65 are considered chemical waste and

must be disposed of according to institutional and local regulations.

Waste Segregation and Collection:

Solid Waste: Collect unused compound, contaminated PPE (gloves, disposable lab coats),

weighing papers, and pipette tips in a designated, clearly labeled, and sealable hazardous

waste container.[3][4]

Liquid Waste: Collect all solutions containing Hsd17B13-IN-65, including stock solutions,

experimental media, and solvent rinses, in a dedicated, leak-proof hazardous waste

container.[3][4] Do not mix with other solvent waste streams unless compatibility is

confirmed.[5]

Sharps Waste: Any sharps contaminated with the inhibitor must be disposed of in a

designated sharps container.[3]

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "Hsd17B13-IN-65."[3][4]
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Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.[4]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of hazardous waste.[3][4] Professional disposal by a licensed

hazardous waste contractor is required.[3]

Spill Management
In the event of a spill, alert personnel in the immediate area. Wearing appropriate PPE, contain

the spill with a chemical absorbent material. Collect the contaminated absorbent material and

place it in the designated solid waste container for Hsd17B13-IN-65. Clean the spill area

according to your laboratory's standard operating procedures for chemical spills and report the

incident to your supervisor and EHS department.[3]

Visualizing the Workflow: Safe Handling and
Disposal of Hsd17B13-IN-65
The following diagram outlines the procedural workflow for the safe handling and disposal of

Hsd17B13-IN-65.
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Workflow for Handling and Disposal of Hsd17B13-IN-65

Handling Protocol

Disposal Protocol

Receiving and Inspection

Unpacking in Fume Hood with PPE

Storage at -20°C or -80°C

Solution Preparation in Fume Hood

Waste Segregation (Solid/Liquid)

Waste Generation

Collection in Labeled Containers

Temporary Storage in Lab

Arrange EHS Pickup

Spill Event

Spill Response Protocol

Dispose of Contaminated Materials

Click to download full resolution via product page

Caption: A step-by-step visual guide for the safe handling and disposal of Hsd17B13-IN-65.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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